Cas no 73726-67-7 (1,4,5-trihydroxy-7-methoxy-2,3-dimethylanthracene-9,10-dione)

• Product Name: 1,4,5-trihydroxy-7-methoxy-2,3-dimethylanthracene-9,10-dione
• CAS No: 73726-67-7
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 1765898
• PubChem ID: 442767
• Update Time: 2025-04-21

1,4,5-trihydroxy-7-methoxy-2,3-dimethylanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,4,5-trihydroxy-7-methoxy-2,3-dimethylanthracene-9,10-dione
• 1,4,5-Trihydroxy-7-methoxy-2,3-dimethylanthraquinone
• Ventinone A
• C10407
• Q27108526
• DTXSID00331942
• 73726-67-7
• SCHEMBL16226194
• AC1L9DDN
• CHEBI:9945
• 1,4,5-trihydroxy-7-methoxy-2,3-dimethyl-anthracene-9,10-dione

• Inchi： 1S/C17H14O6/c1-6-7(2)15(20)13-12(14(6)19)16(21)9-4-8(23-3)5-10(18)11(9)17(13)22/h4-5,18-20H,1-3H3
• InChI Key： LYCLASMOMOWSCE-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C)C(=C2C(C3C=C(C=C(C=3C(C2=1)=O)O)OC)=O)O

Computed Properties

• Exact Mass: 314.07903816g/mol
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones